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Compound of Interest

Compound Name: Methyclothiazide

Cat. No.: B1676421 Get Quote

For laboratory professionals engaged in research and development, ensuring safety during the

handling of chemical compounds is paramount. This guide provides essential safety and

logistical information for the handling of Methyclothiazide, a thiazide diuretic. The following

procedures and recommendations are designed to minimize risk and ensure a safe laboratory

environment.

Key Properties of Methyclothiazide
A summary of the physical and chemical properties of Methyclothiazide is provided below.

Property Value

Molecular Formula C₉H₁₁Cl₂N₃O₄S₂

Molecular Weight 360.24 g/mol

Melting Point 225 °C[1][2]

Solubility

Very slightly soluble in water. Freely soluble in

acetone and pyridine; sparingly soluble in

methanol; slightly soluble in alcohol.[1]

Appearance Solid crystals.[1]

Odor Odorless or has a slight odor.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1676421?utm_src=pdf-interest
https://www.benchchem.com/product/b1676421?utm_src=pdf-body
https://www.benchchem.com/product/b1676421?utm_src=pdf-body
https://www.benchchem.com/product/b1676421?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Methyclothiazide
https://www.lookchem.com/casno135-07-9.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyclothiazide
https://pubchem.ncbi.nlm.nih.gov/compound/Methyclothiazide
https://pubchem.ncbi.nlm.nih.gov/compound/Methyclothiazide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676421?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan for Handling Methyclothiazide
1. Engineering Controls:

When handling Methyclothiazide powder, all operations should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Use a balance with a draft shield to prevent the powder from becoming airborne during

weighing.

2. Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling

Methyclothiazide.[3][4] Gloves should be inspected before use and changed immediately if

contaminated.

Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory

to protect against accidental eye contact.[4][5]

Lab Coat: A clean, buttoned lab coat should be worn to protect street clothing and skin from

contamination.

Respiratory Protection: For operations that may generate significant dust, such as weighing

large quantities or cleaning up spills, a NIOSH-approved respirator (e.g., N95) should be

used.[5][6]

3. Handling Procedures:

Before use, ensure that the Safety Data Sheet (SDS) has been reviewed and is readily

accessible.

Carefully open the container in a fume hood to avoid creating dust.

Use a spatula or other appropriate tool to transfer the powder. Avoid scooping directly from

the container with weighing paper.

If preparing solutions, add the solid to the solvent slowly to prevent splashing.
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4. Storage:

Store Methyclothiazide in a tightly closed container in a cool, dry, and well-ventilated area.

[1][7][8]

Recommended storage temperature is below 40°C (104°F), preferably between 15°C and

30°C (59°F and 86°F).[1]

Protect from light and moisture.[9]

Spill and Disposal Plan
1. Spill Response:

In the event of a spill, follow the workflow outlined below.
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Spill Occurs

Evacuate Immediate Area

Alert Supervisor and
 Nearby Personnel

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbent pads for liquids,

cover solids to prevent dust)

Clean Up Spill
(Use appropriate kit)

Decontaminate the Area

Dispose of Waste in
Sealed Labeled Container

Spill Response Complete

Click to download full resolution via product page

Methyclothiazide Spill Response Workflow
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2. Waste Disposal:

All waste materials contaminated with Methyclothiazide, including empty containers, used

PPE, and spill cleanup materials, should be considered chemical waste.

Place all waste in a clearly labeled, sealed container.

Dispose of the chemical waste in accordance with institutional and local environmental

regulations.[1] Do not dispose of it in the regular trash or down the drain.[10]

For unused or expired medication in a non-laboratory setting, the best method of disposal is

through a drug take-back program.[10][11] If a take-back program is not available, the

medication can be mixed with an undesirable substance like coffee grounds or cat litter,

placed in a sealed bag, and then thrown in the household trash.[10][11][12] Flushing is

generally not recommended unless specifically stated by the FDA.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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